2-[(1-acetyl-4-piperidinyl)oxy]-5-chloro-N-(trans-4-hydroxycyclohexyl)benzamide

• IUPAC Name: 2-(1-acetylpiperidin-4-yl)oxy-5-chloro-N-(4-hydroxycyclohexyl)benzamide
• InChI: InChI=1S/C20H27ClN2O4/c1-13(24)23-10-8-17(9-11-23)27-19-7-2-14(21)12-18(19)20(26)22-15-3-5-16(25)6-4-15/h2,7,12,15-17,25H,3-6,8-11H2,1H3,(H,22,26)
• InChI Key: CLLYGYFRSIATEE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)Cl)C(=O)NC3CCC(CC3)O
• Molecular Formula: C20H27ClN2O4
• Molecular Weight: 394.9 g/mol

Description

2-[(1-acetyl-4-piperidinyl)oxy]-5-chloro-N-(trans-4-hydroxycyclohexyl)benzamide is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound is commonly referred to as ACBC, and it is a potent and selective antagonist of the cannabinoid receptor CB1. The CB1 receptor is a G protein-coupled receptor that is primarily found in the brain and is involved in a variety of physiological processes, including pain perception, appetite regulation, and mood.

Mechanism of Action

ACBC acts as a competitive antagonist at the CB1 receptor, which means that it binds to the receptor and prevents the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This leads to a decrease in CB1 receptor signaling, which can affect a variety of physiological processes.
Biochemical and Physiological Effects:
The effects of ACBC on the body depend on the specific physiological process being studied. However, some of the most commonly reported effects include a decrease in pain perception, a decrease in appetite, and changes in mood. ACBC has also been shown to have some potential therapeutic benefits, particularly in the treatment of obesity and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACBC in lab experiments is its potency and selectivity as a CB1 receptor antagonist. This makes it a valuable tool for studying the role of the CB1 receptor in various physiological processes. However, there are also some limitations to using ACBC, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on ACBC. One area of interest is the development of more potent and selective CB1 receptor antagonists that can be used to study the role of this receptor in more detail. Another potential direction is the investigation of the therapeutic potential of ACBC in the treatment of obesity and addiction. Additionally, there is a need for further research into the potential off-target effects of ACBC and the development of more effective delivery methods for this compound.

Synthesis Methods

The synthesis of ACBC involves several steps, starting with the reaction of 4-chloro-3-nitrobenzoic acid with 4-hydroxycyclohexanone to form the intermediate compound, 4-chloro-3-nitrobenzoyl cyclohexanone. This intermediate is then reacted with piperidine and acetic anhydride to form the acetylated piperidine derivative. The final step involves the reaction of the acetylated piperidine derivative with 4-hydroxycyclohexylamine to form ACBC.

Scientific Research Applications

ACBC has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to have potent and selective antagonist activity at the CB1 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. ACBC has been used in a wide range of studies, including investigations into pain perception, appetite regulation, and mood disorders.